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Compound of Interest

Compound Name: OVA G4 peptide

Cat. No.: B10775172

For Researchers, Scientists, and Drug Development Professionals

In the landscape of immunological research, the ovalbumin-derived peptide SIINFEKL (OVA
257-264) stands as a cornerstone for studying CD8+ T cell responses due to its robust
immunogenicity and high affinity for the H-2Kb MHC class | molecule. This guide provides a
comparative analysis of the canonical SIINFEKL peptide against one of its variants, the OVA
G4 peptide (SIIGFEKL). Experimental data reveals that OVA G4 acts as a weak agonist for the
OT-1 T cell receptor, offering a valuable tool for dissecting the nuances of T cell activation and
for studies requiring a less potent immune stimulus.

Performance Comparison: Strong vs. Weak Agonist

The immunogenic potency of a peptide is fundamentally linked to its ability to bind to MHC
molecules and be recognized by T cell receptors (TCRs). The SIINFEKL peptide is well-
documented as a strong agonist, capable of inducing robust CD8+ T cell proliferation and
effector functions. In contrast, the OVA G4 peptide, with its altered sequence (SIIGFEKL),
demonstrates the characteristics of a weak agonist. This distinction is critical for researchers
designing experiments to probe different aspects of the immune response.
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Parameter OVA (SIINFEKL) OVA G4 (SIIGFEKL) Reference
TCR Agonism Strong Agonist Weak Agonist [1]
Induces full Activation is

OT-I T Cell Activation

proliferation and

differentiation

dependent on IL-2

and co-stimulation

[2]

MHC Class | Binding
Affinity (H-2Kb)

High (reported around
10 nM)

Lower (precise values

vary across studies)

[3]

In Vitro Cytokine
Production (IFN-y, IL-
2)

High

Low to moderate,
dependent on co-

stimulation

[2]

Experimental Workflows & Signhaling Pathways

The differentiation in immune response between SIINFEKL and the OVA G4 peptide can be

visualized through their respective experimental workflows and the downstream signaling

cascades they trigger.

Experimental Workflow: In Vitro T Cell Activation Assay
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Co-culture and Analysis
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Strong Agonist (SINFEKL)  Weak Agonist (OVA G4 - SIIGFEKL)
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:

Full T Cell Activation:
- Proliferation
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- Effector Function

Partial/Modulated Activation:
- Proliferation requires co-stimulation
- Lower Cytokine Production

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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